Cas no 24631-83-2 (4-Hydroxy-8-methyl-2H-chromen-2-one)

4-Hydroxy-8-methyl-2H-chromen-2-one Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,4-hydroxy-8-methyl-
• 4-hydroxy-8-methyl-2H-1-benzopyran-2-one
• 4-Hydroxy-8-methyl-2H-chromen-2-one
• NSC627380
• 2H-1-Benzopyran-2-one, 4-hydroxy-8-methyl-
• 4-hydroxy-8-methylchromen-2-one
• 2-hydroxy-8-methyl-4h-chromen-4-one
• 8-MethyL4-hydroxycumarin
• 4-hydroxy-8-methylcoumarin
• 2-hydroxy-8-methylchromen-4-one
• 4-hydroxy-8-methyl-chromen-2-one
• 8-methyl-2-oxidanyl-chromen-4-one
• SBB089145
• 2-hydroxy-8-
• 2-hydroxy-8-methyl-1-benzopyran-4-one
• 24631-83-2
• NCI60_008701
• SCHEMBL2761835
• AP-378/40771215
• NSC-627380
• MFCD00100848
• CHEMBL1979824
• A817492
• ZAA63183
• CS-0307960
• AKOS004910079
• EN300-102506
• AC1961
• NS-01470
• SY130846
• DB-086558
• +Expand

• MDL： MFCD00100848
• InChIKey： SWTGXRICOTZSFY-UHFFFAOYSA-N
• Inchi： 1S/C10H8O3/c1-6-3-2-4-7-8(11)5-9(12)13-10(6)7/h2-5,11H,1H3
• SMILES： O1C(C([H])=C(C2=C([H])C([H])=C([H])C(C([H])([H])[H])=C12)O[H])=O

Computed Properties

• Exact Mass: 176.04734
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 176.047344113g/mol
• Heavy Atom Count: 13
• Complexity: 257
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 46.5

Experimental Properties

• PSA: 46.53